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Introduction
Purinergic signaling, mediated by extracellular nucleotides like ATP and their receptors, plays a

crucial role in a vast array of physiological and pathological processes.[1][2] The two main

families of purinergic receptors are the P1 receptors, which are activated by adenosine, and

the P2 receptors, which are activated by ATP and other nucleotides.[1][3][4] The P2 receptor

family is further divided into two subfamilies: the P2Y receptors, which are G protein-coupled

receptors, and the P2X receptors, which are ligand-gated ion channels.[1][5][6]

Among the seven subtypes of P2X receptors, the P2X7 receptor (P2X7R) stands out due to its

unique properties and involvement in inflammation, neuropathic pain, and neurodegenerative

diseases.[7][8][9] Activation of P2X7R by high concentrations of extracellular ATP, typically

found at sites of tissue damage and inflammation, leads to the opening of a non-selective

cation channel.[9][10] Prolonged activation results in the formation of a larger pore, allowing the

passage of molecules up to 900 Da, which triggers downstream signaling cascades, including

the release of pro-inflammatory cytokines like IL-1β.[7][8]
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This application note describes the use of Quivin, a novel, potent, and selective antagonist of

the P2X7 receptor, as a tool to investigate purinergic signaling pathways. We provide detailed

protocols for key in vitro assays to characterize the inhibitory effects of Quivin on P2X7R

function.

Quivin: A Selective P2X7 Receptor Antagonist
Quivin is a small molecule inhibitor designed for high-affinity and selective blockade of the

P2X7 receptor. Its utility in studying purinergic signaling stems from its ability to potently inhibit

ATP-induced cellular responses mediated by P2X7R. The table below summarizes the

pharmacological properties of Quivin in comparison to other known P2X7R antagonists.

Compound Target
IC₅₀ (Human)
[nM]

IC₅₀ (Rat) [nM]
Selectivity
Profile

Quivin P2X7R 15 35

>1000-fold

selective over

other P2X and

P2Y receptors

A-740003 P2X7R 40 18
Highly selective

for P2X7R

A-438079 P2X7R 110 28
Highly selective

for P2X7R

AZ10606120 P2X7R ~10 ~10
Selective for

P2X7R

P2X7 Receptor Signaling Pathway and Inhibition by
Quivin
The following diagram illustrates the signaling cascade initiated by ATP binding to the P2X7

receptor and the mechanism of inhibition by Quivin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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